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Compound of Interest

Compound Name: Murexide

Cat. No.: B7764709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

murexide, a metallochromic indicator and colorimetric reagent. Understanding these properties

is critical for its application in analytical chemistry, pharmaceutical quality control, and various

research settings. This document synthesizes available data on murexide's behavior in

different solvents, offering insights into its practical use and limitations.

Executive Summary
Murexide, the ammonium salt of purpuric acid, exhibits limited solubility in water and many

common organic solvents. Its stability is highly pH-dependent, with notable degradation

observed in both acidic and alkaline aqueous solutions. This guide presents quantitative

solubility data where available, details the kinetics of its degradation, and provides established

experimental protocols for determining these key physicochemical properties. The information

is intended to assist researchers in optimizing the use of murexide in their experimental

workflows.

Murexide: Chemical Properties
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Property Value Reference

Chemical Name

Ammonium 5-(2,4,6-

trioxoperhydropyrimidin-5-

ylideneamino)barbiturate

Synonyms Ammonium purpurate, MX [1]

CAS Number 3051-09-0 [1]

Molecular Formula C₈H₈N₆O₆ [2]

Molecular Weight 284.19 g/mol [2]

Appearance Reddish-purple powder [3]

pKa Values
pKa₁ = 0, pKa₂ = 9.2, pKa₃ =

10.5

Solubility of Murexide
Murexide's solubility is a critical factor for its use in solution-based applications. The available

data indicates that it is generally sparingly soluble in many common solvents.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for murexide in

various solvents. It is important to note the contradictions in the qualitative descriptions of

solubility found in the literature.

Solvent Temperature Solubility Method Reference

Water 20 °C ~1 g/L Not Specified

Dimethyl

Sulfoxide

(DMSO)

Not Specified 4 mg/mL
Ultrasonic and

warming to 60°C

1 M Sodium

Hydroxide

(NaOH)

Not Specified 5 mg/mL Not Specified
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Qualitative Solubility Observations:

Water: Described variously as "slightly soluble," "soluble," and having "free solubility". The

quantitative value of ~1 g/L provides the most concrete data point.

Alcohols (Ethanol, Methanol): Generally described as "slightly soluble". However, conflicting

reports of "soluble" and "insoluble" in alcohol also exist. Quantitative data is not readily

available.

Ether: Described as "slightly soluble".

Glycerol & Acetone: No specific solubility data was found in the searched literature.

The discrepancies in qualitative descriptions may arise from the use of non-standardized

terminology or variations in experimental conditions. For practical purposes, relying on the

available quantitative data is recommended.

Factors Affecting Murexide Solubility
pH: The solubility of murexide in aqueous solutions is influenced by pH due to its multiple

pKa values. In strongly alkaline solutions, such as 1 M NaOH, the solubility is enhanced due

to the deprotonation of the molecule.

Temperature: While specific data on the temperature dependence of murexide solubility is

limited, for most solid solutes, solubility increases with temperature. The reported solubility in

DMSO required heating, indicating a positive temperature coefficient of solubility in that

solvent.

Solvent Polarity: Based on its structure, murexide is a polar molecule, which is consistent

with its higher solubility in polar solvents like water and DMSO compared to non-polar

solvents like ether.

Stability of Murexide
Murexide is known to be unstable in aqueous solutions, with its degradation rate being highly

dependent on pH and temperature.
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Stability in Aqueous Solutions
Murexide undergoes hydrolytic degradation in aqueous media. The primary degradation

products have been identified as uramil and alloxan.

In acidic environments, the decomposition of murexide follows first-order kinetics. The rate of

degradation is dependent on the concentration of the strong acid.

Degradation Kinetics: A study investigating the decomposition in an acidic solution (pH 2.2)

at 25°C reported a first-order rate constant (k) of 7.98 x 10⁻³ min⁻¹ for an initial murexide
concentration of 0.125 mM.

Murexide is also unstable in alkaline solutions. The mechanism of degradation in alkaline

media is suggested to involve the interaction between two negatively charged ions. While the

instability is noted, specific quantitative kinetic data for alkaline conditions were not found in the

reviewed literature.

Factors Affecting Murexide Stability
pH: pH is the most critical factor influencing murexide stability. The molecule is susceptible

to degradation in both acidic and alkaline conditions. Its solutions exhibit different colors

depending on the pH, which correspond to different ionic species of the molecule.

Strongly Acidic (pH < 0): Yellow

Weakly Acidic (pH 0 - 9.2): Reddish-purple

Alkaline (pH > 9.2): Blue-purple

Temperature: As with most chemical reactions, the rate of murexide degradation is expected

to increase with temperature. However, specific studies detailing the temperature

dependence, such as Arrhenius plots, were not found in the conducted searches.

Solvent: While instability in aqueous solutions is well-documented, there is a lack of specific

data on the stability of murexide in various organic solvents.

Experimental Protocols
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This section provides detailed methodologies for determining the solubility and stability of

murexide, based on established scientific practices.

Protocol for Determining Equilibrium Solubility (Shake-
Flask Method)
This widely accepted method is used to determine the equilibrium solubility of a solid

compound in a given solvent.

Methodology:

Preparation of a Saturated Solution:

Add an excess amount of murexide powder to a known volume of the desired solvent in a

sealed container (e.g., a glass vial).

Agitate the mixture at a constant temperature using a shaker or magnetic stirrer for a

prolonged period (typically 24-72 hours) to ensure equilibrium is reached.

Phase Separation:

After equilibration, separate the undissolved solid from the saturated solution. This is

typically achieved by centrifugation followed by filtration through a chemically inert filter

(e.g., a 0.22 µm PTFE syringe filter) that does not absorb the solute.

Quantification of Solute:

Determine the concentration of murexide in the clear, saturated filtrate using a suitable

analytical technique. High-Performance Liquid Chromatography (HPLC) with UV detection

is a common and accurate method.

Prepare a calibration curve using standard solutions of murexide of known concentrations

to ensure accurate quantification.

Data Reporting:
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Report the solubility in units of mass per volume (e.g., g/L or mg/mL) or molarity (mol/L) at

the specified temperature.

Protocol for Assessing Chemical Stability
This protocol outlines a general procedure for evaluating the stability of murexide in solution

over time, at different pH values and temperatures.

Methodology:

Preparation of Test Solutions:

Prepare stock solutions of murexide in a suitable solvent (e.g., DMSO).

Dilute the stock solution into the desired test buffers (e.g., buffers at pH 2, 4, 7, 9, and 12)

to a known initial concentration.

Incubation:

Incubate the test solutions at controlled temperatures (e.g., room temperature, 37°C,

50°C). Protect the solutions from light if photodegradation is a concern.

Sampling:

At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of each test

solution.

Immediately quench any further degradation by, for example, diluting the aliquot in a cold

mobile phase or a solvent mixture that stabilizes the compound.

Analysis:

Analyze the samples using a stability-indicating analytical method, such as HPLC with a

photodiode array (PDA) detector. This allows for the separation and quantification of the

parent murexide peak from any degradation products.

Monitor the decrease in the peak area of murexide over time.
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Data Analysis:

Plot the concentration of murexide as a function of time.

Determine the degradation kinetics (e.g., zero-order, first-order) by fitting the data to

appropriate kinetic models.

Calculate the rate constant (k) and the half-life (t₁/₂) of murexide under each condition.

Given murexide's strong absorbance in the visible region, spectrophotometry can be a

straightforward method to study its degradation kinetics, particularly in acidic solutions.

Methodology:

Prepare a buffered solution of murexide at the desired pH.

Use a spectrophotometer to measure the absorbance of the solution at the wavelength of

maximum absorbance for the reddish-purple form (around 520-530 nm).

Record the absorbance at regular time intervals while maintaining a constant temperature.

Plot the natural logarithm of the absorbance versus time. If the plot is linear, the reaction

follows first-order kinetics, and the rate constant (k) can be determined from the slope of the

line.
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Conclusion
The solubility and stability of murexide are complex properties influenced by a variety of

factors, most notably the choice of solvent and the pH of the medium. While it is sparingly

soluble in water and alcohols, its solubility is enhanced in DMSO and alkaline solutions. The

inherent instability of murexide in aqueous solutions, particularly at acidic and alkaline pH,

necessitates careful consideration when preparing and storing solutions for analytical

applications. For optimal results, it is recommended to use freshly prepared murexide
solutions. The experimental protocols provided in this guide offer a framework for researchers

to further investigate and characterize the behavior of murexide in their specific experimental

systems. Further research is warranted to fill the existing gaps in the quantitative solubility and

stability data, especially concerning the effects of temperature and the behavior in a wider

range of organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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